Cas no 120040-07-5 (6-hydroxy-6-(hydroxymethyl)pyran-3-one)

6-hydroxy-6-(hydroxymethyl)pyran-3-one structure
120040-07-5 structure
Product Name:6-hydroxy-6-(hydroxymethyl)pyran-3-one
CAS No:120040-07-5
MF:C6H8O4
MW:144.125322341919
CID:2616927
PubChem ID:14827350
Update Time:2025-04-21

6-hydroxy-6-(hydroxymethyl)pyran-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-hydroxy-6-(hydroxymethyl)pyran-3-one
    • SCHEMBL26625771
    • DTXCID50515230
    • 6-Hydroxy-6-(hydroxymethyl)-2H-pyran-3(6H)-one
    • DTXSID40564454
    • DB-118720
    • 120040-07-5
    • Inchi: 1S/C6H8O4/c7-4-6(9)2-1-5(8)3-10-6/h1-2,7,9H,3-4H2
    • InChI Key: RGCSDTXDIBGXMG-UHFFFAOYSA-N
    • SMILES: O1CC(C=CC1(CO)O)=O

Computed Properties

  • Exact Mass: 144.04225873Da
  • Monoisotopic Mass: 144.04225873Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 66.8Ų
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